2-(Carboxymethyl)-2-hydroxybutanedioate
Overview
Description
2-(carboxymethyl)-2-hydroxysuccinate is a citrate(2-) that is the conjugate base of 3,4-dicarboxy-3-hydroxybutanoate. It is a conjugate base of a 3-carboxy-2-(carboxymethyl)-2-hydroxypropanoate and a 3,4-dicarboxy-3-hydroxybutanoate. It is a tautomer of a 3-carboxy-3-hydroxypentanedioate.
Properties
Molecular Formula |
C6H6O7-2 |
|---|---|
Molecular Weight |
190.11 g/mol |
IUPAC Name |
2-(carboxymethyl)-2-hydroxybutanedioate |
InChI |
InChI=1S/C6H8O7/c7-3(8)1-6(13,5(11)12)2-4(9)10/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)/p-2 |
InChI Key |
KRKNYBCHXYNGOX-UHFFFAOYSA-L |
SMILES |
C(C(=O)O)C(CC(=O)[O-])(C(=O)[O-])O |
Canonical SMILES |
C(C(=O)O)C(CC(=O)[O-])(C(=O)[O-])O |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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